Cas no 53606-31-8 (4-(2-methylpropyl)sulfanylbenzaldehyde)

• Product Name: 4-(2-methylpropyl)sulfanylbenzaldehyde
• CAS No: 53606-31-8
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• MDL: MFCD04971071
• CID: 356863
• PubChem ID: 13456628
• Update Time: 2025-11-02

4-(2-methylpropyl)sulfanylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[(2-methylpropyl)thio]-
• 4-(2-methylpropylsulfanyl)benzaldehyde
• 4-(2-methylpropyl)sulfanylbenzaldehyde
• CS-0264184
• A1-00889
• AKOS000311104
• 53606-31-8
• DTXSID10541318
• 4-(iso-Butylthio)benzaldehyde
• Z336080426
• SCHEMBL10656224
• EN300-92265
• 4-[(2-methylpropyl)sulfanyl]benzaldehyde
• 4-(Isobutylthio)benzaldehyde

• MDL： MFCD04971071
• Inchi： 1S/C11H14OS/c1-9(2)8-13-11-5-3-10(7-12)4-6-11/h3-7,9H,8H2,1-2H3
• InChI Key： RPDQXMBSNWIWJK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C=O)=CC=1)CC(C)C

Computed Properties

• Exact Mass: 194.07662
• Monoisotopic Mass: 194.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Additional information on 4-(2-methylpropyl)sulfanylbenzaldehyde

Comprehensive Guide to 4-(2-methylpropyl)sulfanylbenzaldehyde (CAS No. 53606-31-8): Properties, Applications, and Market Insights

4-(2-methylpropyl)sulfanylbenzaldehyde (CAS No. 53606-31-8) is a specialized organic compound that has garnered attention in various industrial and research applications. This aromatic aldehyde, characterized by its sulfanyl and methylpropyl functional groups, exhibits unique chemical properties that make it valuable in synthetic chemistry, fragrance formulation, and material science. As the demand for high-performance chemical intermediates grows, understanding the nuances of this compound becomes increasingly important for professionals in the field.

The molecular structure of 4-(2-methylpropyl)sulfanylbenzaldehyde combines an aromatic benzaldehyde core with a 2-methylpropylsulfanyl substituent at the para position. This configuration imparts distinct electronic and steric characteristics to the molecule, influencing its reactivity in organic synthesis. Researchers have noted its utility as a building block for more complex molecular architectures, particularly in the development of specialty chemicals and functional materials. The compound's CAS registry number (53606-31-8) serves as its unique identifier in chemical databases and regulatory documentation.

In the fragrance industry, 4-(2-methylpropyl)sulfanylbenzaldehyde has emerged as a compound of interest due to its potential to contribute unique olfactory properties to perfume formulations. The combination of the aldehyde functionality with the sulfur-containing group may produce distinctive scent profiles that are being explored by flavor and fragrance chemists. This application aligns with current market trends favoring novel aroma chemicals that can create more complex and longer-lasting fragrance compositions.

The synthesis of 4-(2-methylpropyl)sulfanylbenzaldehyde typically involves nucleophilic aromatic substitution reactions or cross-coupling methodologies. Recent advancements in green chemistry have prompted investigations into more sustainable production routes for such specialty chemicals. Researchers are particularly interested in developing catalyst systems that can improve the efficiency and environmental profile of the synthesis process, reflecting the broader industry shift toward sustainable chemical manufacturing practices.

From a commercial perspective, the market for 4-(2-methylpropyl)sulfanylbenzaldehyde is influenced by several factors including raw material availability, production costs, and end-use demand. The compound's niche applications in high-value chemical synthesis and specialty materials contribute to its positioning in the fine chemicals sector. Market analysts observe growing interest in such functionalized benzaldehyde derivatives as industries seek more sophisticated chemical tools for product development and innovation.

Quality control and analytical characterization are critical aspects of working with 4-(2-methylpropyl)sulfanylbenzaldehyde. Standard analytical techniques including HPLC, GC-MS, and NMR spectroscopy are employed to verify the compound's purity and identity. These quality assurance measures are particularly important given the compound's applications in research and specialty product formulations where consistency and reliability are paramount.

The stability and storage requirements of 4-(2-methylpropyl)sulfanylbenzaldehyde are important considerations for handling and transportation. Like many aromatic aldehydes, it requires protection from light and moisture to maintain its chemical integrity over time. Proper storage conditions typically involve cool, dry environments in appropriately sealed containers, following standard protocols for handling organic chemicals of this nature.

Looking toward future developments, research into 4-(2-methylpropyl)sulfanylbenzaldehyde continues to explore its potential in emerging applications. Areas of particular interest include its use as a precursor in pharmaceutical intermediates and as a component in advanced material systems. The compound's unique structural features make it a candidate for investigation in various catalysis and molecular recognition applications, reflecting broader trends in chemical research toward functional, tailor-made molecules.

For researchers and industrial users seeking information about 4-(2-methylpropyl)sulfanylbenzaldehyde (CAS No. 53606-31-8), reliable sources include chemical databases, specialty chemical suppliers, and scientific literature. The compound's specialized nature means that detailed technical information is often available through chemical manufacturers with expertise in aromatic aldehydes and sulfur-containing compounds. As with any chemical substance, proper handling procedures and safety precautions should always be observed when working with this material.

The evolving regulatory landscape for chemical substances may impact the production and use of 4-(2-methylpropyl)sulfanylbenzaldehyde in different regions. Companies working with this compound should stay informed about relevant chemical regulations and compliance requirements, particularly as they relate to specialty organic compounds. This proactive approach to regulatory awareness is increasingly important in today's global chemical marketplace.

In conclusion, 4-(2-methylpropyl)sulfanylbenzaldehyde represents an interesting example of how functional group modification can create valuable chemical diversity. Its combination of aromatic, aldehyde, and sulfur-containing functionalities offers multiple points for chemical manipulation and application development. As research continues to uncover new uses for this and related compounds, its role in specialty chemistry is likely to expand, potentially opening doors to innovative applications across multiple scientific and industrial domains.